2-(3-Methylpyridazin-4-yl)-4-(trifluoromethyl)phenol
Overview
Description
2-(3-Methylpyridazin-4-yl)-4-(trifluoromethyl)phenol, also known as 4-trifluoromethyl-2-methylpyridazin-3-ol, is a synthetic compound that has been used in various scientific research applications. This compound has been studied for its potential use in medicinal chemistry, as it has a range of biochemical and physiological effects.
Scientific Research Applications
2-(3-Methylpyridazin-4-yl)-4-(trifluoromethyl)phenol has been used in various scientific research applications. It has been studied as a potential inhibitor of human carbonic anhydrase II, as well as a potential inhibitor of the enzyme tyrosinase. It has also been studied for its potential use in medicinal chemistry, as it has a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(3-Methylpyridazin-4-yl)-4-(trifluoromethyl)phenol is not yet fully understood. However, it is believed that the compound binds to the active site of the enzyme, which inhibits the enzyme’s activity. The compound also has a range of biochemical and physiological effects, which are believed to be due to its ability to bind to and inhibit the enzyme.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects. It has been shown to inhibit the enzyme tyrosinase, which is involved in the production of melanin. It has also been shown to inhibit the enzyme carbonic anhydrase II, which is involved in the regulation of pH levels in cells. In addition, the compound has been shown to have anti-inflammatory, antioxidant, and antidiabetic effects.
Advantages and Limitations for Lab Experiments
The use of 2-(3-Methylpyridazin-4-yl)-4-(trifluoromethyl)phenol in lab experiments has a number of advantages and limitations. One of the main advantages is that the compound is relatively easy to synthesize, which makes it suitable for use in a wide range of experiments. Additionally, the compound has a range of biochemical and physiological effects, which makes it suitable for use in medicinal chemistry experiments. On the other hand, the compound is not yet fully understood, which can limit its use in certain experiments.
Future Directions
The potential future directions for 2-(3-Methylpyridazin-4-yl)-4-(trifluoromethyl)phenol are numerous. One potential direction is to further study the compound’s mechanism of action, as this could lead to the development of more effective inhibitors of the enzyme tyrosinase. Additionally, further research into the compound’s biochemical and physiological effects could lead to the development of new therapeutic treatments. Finally, further research into the compound’s synthesis method could lead to the development of more efficient and cost-effective synthesis methods.
properties
IUPAC Name |
2-(3-methylpyridazin-4-yl)-4-(trifluoromethyl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9F3N2O/c1-7-9(4-5-16-17-7)10-6-8(12(13,14)15)2-3-11(10)18/h2-6,18H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZXZSFHFMRMWLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=N1)C2=C(C=CC(=C2)C(F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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